![molecular formula C13H10N2O B175554 5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one CAS No. 5814-41-5](/img/structure/B175554.png)
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REACTION_SMILES
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[CH:18]([O-:19])=[O:20].[Cl:1][c:2]1[cH:3][c:4]2[c:5]([cH:16][cH:17]1)[NH:6][C:7](=[O:15])[c:8]1[c:9]([cH:11][cH:12][cH:13][cH:14]1)[NH:10]2.[Na+:21].[OH2:22]>>[cH:2]1[cH:3][c:4]2[c:5]([cH:16][cH:17]1)[NH:6][C:7](=[O:15])[c:8]1[c:9]([cH:11][cH:12][cH:13][cH:14]1)[NH:10]2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1Nc2ccc(Cl)cc2Nc2ccccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Type
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product
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Smiles
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O=C1Nc2ccccc2Nc2ccccc21
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
